3-(1H-benzo[d]imidazol-2-yl)-1-(3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)propan-1-one

• IUPAC Name: 3-(1H-benzimidazol-2-yl)-1-[3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C20H19N5O3/c26-18(8-7-17-21-14-4-1-2-5-15(14)22-17)25-10-9-13(12-25)19-23-20(28-24-19)16-6-3-11-27-16/h1-6,11,13H,7-10,12H2,(H,21,22)
• InChI Key: RSUVLAWXUGZBLO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=NOC(=N2)C3=CC=CO3)C(=O)CCC4=NC5=CC=CC=C5N4
• Molecular Formula: C20H19N5O3
• Molecular Weight: 377.4 g/mol

Description

3-(1H-benzo[d]imidazol-2-yl)-1-(3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C20H19N5O3 and its molecular weight is 377.404. The purity is usually 95%.
BenchChem offers high-quality 3-(1H-benzo[d]imidazol-2-yl)-1-(3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1H-benzo[d]imidazol-2-yl)-1-(3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Chemical Synthesis and Functional Group Tolerance : Research demonstrates efficient methods for synthesizing furan and imidazo[1,2-a]pyridine derivatives, showing excellent functional group tolerance and efficiency, which could relate to the synthesis pathways of the target compound (Cui et al., 2018). These methods may be applicable for creating derivatives of the compound for further study.
• Anticancer Properties : Studies have synthesized benzimidazoles bearing oxadiazole nuclei as anticancer agents, indicating that similar structures could exhibit significant growth inhibition in cancer cell lines (Rashid et al., 2012). This suggests potential research applications of our compound in developing novel anticancer agents.

Optical and Electronic Properties

• Optical Properties : Research on imidazo[1,5-a]pyridinyl 1,3,4-Oxadiazole derivatives has shown that these compounds have interesting UV-vis absorption and fluorescence properties, which could be relevant for the development of optical sensors or materials based on the compound of interest (Ge et al., 2012).

Antiviral Activities

• Antiviral and Antimicrobial Activities : Benzofuran derivatives have been synthesized and evaluated for their HIV inhibitory activity, showing more potency than standard treatments in some cases (Galal et al., 2010). This suggests potential antiviral applications of similar compounds.

Corrosion Inhibition

• Corrosion Inhibition : Derivatives of benzimidazole and oxadiazoles have been assessed for their ability to inhibit corrosion in metals, which could indicate potential industrial applications for the target compound in protecting materials from corrosion (Ammal et al., 2018).